Cas no 1509301-91-0 (2-Amino-1-(isoquinolin-5-yl)propan-1-one)
2-Amino-1-(isoquinolin-5-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(isoquinolin-5-yl)propan-1-one
- EN300-1843394
- 1509301-91-0
- 2-Amino-1-(isoquinolin-5-yl)propan-1-one
-
- Inchi: 1S/C12H12N2O/c1-8(13)12(15)11-4-2-3-9-7-14-6-5-10(9)11/h2-8H,13H2,1H3
- InChI Key: ZPGKUFOSJRBPBL-UHFFFAOYSA-N
- SMILES: O=C(C(C)N)C1=CC=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 200.094963011g/mol
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 56Ų
2-Amino-1-(isoquinolin-5-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843394-0.05g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1843394-0.1g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1843394-0.25g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1843394-0.5g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1843394-1.0g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1843394-2.5g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1843394-5.0g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1843394-10.0g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1843394-1g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1843394-5g |
2-amino-1-(isoquinolin-5-yl)propan-1-one |
1509301-91-0 | 5g |
$2235.0 | 2023-09-19 |
2-Amino-1-(isoquinolin-5-yl)propan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-Amino-1-(isoquinolin-5-yl)propan-1-one
Introduction to 2-Amino-1-(isoquinolin-5-yl)propan-1-one (CAS No. 1509301-91-0)
2-Amino-1-(isoquinolin-5-yl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 1509301-91-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The presence of both an amino group and an isoquinoline moiety makes it a versatile scaffold for the development of novel bioactive molecules.
The isoquinoline ring system, a prominent feature in many pharmacologically active compounds, is known for its role in modulating various biological pathways. Specifically, isoquinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an amino group at the propyl chain of the isoquinoline core enhances the compound's reactivity, allowing for further functionalization and diversification of its pharmacological profile.
In recent years, 2-Amino-1-(isoquinolin-5-yl)propan-1-one has been explored as a key intermediate in the synthesis of more complex molecules. Its unique structural framework provides a platform for designing ligands that interact with specific targets in biological systems. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention.
The synthesis of 2-Amino-1-(isoquinolin-5-yl)propan-1-one involves multi-step organic transformations, typically starting from readily available precursors such as isoquinoline and amino acids. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also underscore the growing sophistication in chemical synthesis techniques.
One of the most compelling aspects of 2-Amino-1-(isoquinolin-5-yl)propan-1-one is its potential in drug discovery. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological properties. For example, modifications at the amino group or the isoquinoline ring have led to compounds with improved solubility, bioavailability, and target specificity. Such findings underscore the importance of structural optimization in medicinal chemistry and highlight the value of 2-Amino-1-(isoquinolin-5-yl)propan-1-one as a building block.
The compound's relevance extends beyond academic research; it has also attracted industrial interest due to its potential commercial applications. Pharmaceutical companies are keen on exploring novel heterocyclic derivatives for their therapeutic efficacy. The versatility of 2-Amino-1-(isoquinolin-5-yl)propan-1-one allows it to be incorporated into various drug candidates, offering a cost-effective and scalable approach to drug development.
Recent studies have delved into the mechanistic aspects of how 2-Amino-1-(isoquinolin-5-yl)propan-1-one interacts with biological targets. Computational modeling and experimental techniques have been employed to elucidate its binding modes and pharmacological effects. These investigations have revealed insights into how subtle structural changes can modulate activity, providing valuable guidance for future drug design efforts.
The future prospects of 2-Amino-1-(isoquinolin-5-yl)propan-1-one are promising, with ongoing research aimed at expanding its applications. Exploration into its role in treating neurological disorders, infectious diseases, and chronic conditions is underway. Additionally, green chemistry approaches are being considered to develop more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.
In conclusion,2-Amino-1-(isoquinolin-5-yloxy)-propanone (CAS No 15093019)-91-a0 is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structure, combined with its synthetic accessibility and biological relevance, makes it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and chemical science.
1509301-91-0 (2-Amino-1-(isoquinolin-5-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)